Cas no 1055331-73-1 (2-Bromo-5-fluoro-3-nitrobenzoic acid)

• Product Name: 2-Bromo-5-fluoro-3-nitrobenzoic acid
• CAS No: 1055331-73-1
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• MDL: MFCD12173018
• CID: 840121
• PubChem ID: 18548583
• Update Time: 2025-04-19

2-Bromo-5-fluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-3-nitrobenzoic acid
• 2-​bromo-​5-​fluoro-​3-​nitrobenzoic acid
• Benzoic acid, 2-broMo-5-fluoro-3-nitro-
• AS-10084
• MFCD12173018
• STL450369
• NECOPMNBEYPKCO-UHFFFAOYSA-N
• SY133692
• CS-0060168
• EN300-102079
• DB-364830
• DTXSID30595010
• 1055331-73-1
• W17254
• 2-Bromo-5-fluoro-3-nitrobenzoicacid
• AKOS009485960
• SCHEMBL4017658

• MDL： MFCD12173018
• Inchi： 1S/C7H3BrFNO4/c8-6-4(7(11)12)1-3(9)2-5(6)10(13)14/h1-2H,(H,11,12)
• InChI Key： NECOPMNBEYPKCO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(=O)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.92295g/mol
• Monoisotopic Mass: 262.92295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives